Cas no 1361571-91-6 (2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol)

• Product Name: 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol
• CAS No: 1361571-91-6
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4921624
• Update Time: 2025-05-20

2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-8-2-1-3-9(14)12(8)11-4-7(6-17)10(15)5-16-11/h1-5,17H,6H2
• InChI Key： HPFIVXMHBZNNPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(CO)C(=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol

2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol: A Comprehensive Overview

The compound with CAS No. 1361571-91-6, known as 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer it with distinct chemical and biological properties. Recent advancements in synthetic methodologies and its applications in drug discovery have further highlighted its importance in contemporary research.

2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol is synthesized through a series of carefully designed reactions that involve the manipulation of aromatic rings and functional groups. The synthesis typically begins with the preparation of intermediates that are rich in directing groups, which facilitate the substitution reactions necessary to build the pyridine core. The introduction of the dichlorophenyl group at the 2-position and the fluorine atom at the 5-position is achieved through precise control of reaction conditions, ensuring high yields and purity. The hydroxymethyl group at the 4-position is introduced in a subsequent step, often via nucleophilic substitution or oxidation reactions.

The physical and chemical properties of 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol are heavily influenced by its molecular structure. The presence of electron-withdrawing groups such as chlorine and fluorine atoms significantly affects the electronic distribution within the molecule, making it highly reactive under certain conditions. This reactivity has been exploited in various applications, including as an intermediate in organic synthesis and as a precursor for more complex molecules. Recent studies have also explored its potential as a ligand in transition metal-catalyzed reactions, where its ability to coordinate with metal centers has been shown to enhance catalytic efficiency.

One of the most promising areas of research involving 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol is its application in drug discovery. The compound's unique combination of structural features makes it an ideal candidate for targeting specific biological pathways. For instance, its ability to modulate enzyme activity has been investigated in preclinical studies, where it has shown potential as an inhibitor of key enzymes involved in metabolic disorders. Additionally, its role as a scaffold for designing bioactive molecules has been explored extensively, with researchers leveraging computational chemistry tools to predict and optimize its pharmacokinetic properties.

The environmental impact and safety profile of 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol have also been subjects of recent scrutiny. Studies conducted under controlled laboratory conditions have revealed that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist indefinitely in natural ecosystems. However, further research is required to fully understand its long-term effects on aquatic and terrestrial organisms. Regulatory agencies have also expressed interest in this compound due to its potential for industrial applications, prompting calls for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 2-(2,6-Dichlorophenyl)-5-fluoropyridine-4-methanol (CAS No. 1361571-91-6) stands out as a versatile and intriguing molecule with a wide range of potential applications. Its synthesis, properties, and biological activity continue to be areas of active research, driven by advancements in synthetic chemistry and computational modeling techniques. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.